Cas no 71828-03-0 (2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-(2-oxopropylidene)-)

• Product name: 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-(2-oxopropylidene)-
• CAS No: 71828-03-0
• MF: C₇H₆N₂O₄
• MW: 182.133541584015
• CID: 1750898

2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-(2-oxopropylidene)- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-(2-oxopropylidene)-

• Inchi： 1S/C7H6N2O4/c1-3(10)2-4-5(11)8-7(13)9-6(4)12/h2H,1H3,(H2,8,9,11,12,13)
• InChI Key： HAZGSNKYNCTSFM-UHFFFAOYSA-N
• SMILES： C1(=O)NC(=O)/C(=C\C(=O)C)/C(=O)N1

Computed Properties

• Exact Mass: 182.03278

Experimental Properties

• Density: 1.532±0.06 g/cm3(Predicted)
• PSA: 92.34
• pka: 6.45±0.20(Predicted)